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Compound of Interest

Compound Name: Apremilast-d3

Cat. No.: B15559288

An In-Depth Technical Guide to Apremilast-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Apremilast-d3, a deuterated
analog of Apremilast. The inclusion of deuterium isotopes makes Apremilast-d3 a valuable
tool in pharmacokinetic and metabolic studies, serving as an internal standard for the
quantification of Apremilast in biological samples.

Core Compound Data

Apremilast is a small molecule inhibitor of phosphodiesterase 4 (PDE4) used in the treatment
of psoriatic arthritis and plaque psoriasis. Its deuterated form, Apremilast-d3, is critical for
bioanalytical research. There are different deuterated versions of Apremilast available, primarily
differing in the position of the deuterium atoms. This can lead to variations in the reported CAS
numbers. The molecular weight is consistently around 463.52 g/mol for a tri-deuterated
species.
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Apremilast (for Apremilast-d3 Apremilast-d3
Parameter
reference) (acetyl-d3) (methoxy-d3)
CAS Number 608141-41-9[1][2][3] 1386387-95-6[4] Not Available[5][6]
Molecular Formula C22H24N207S[1][3] C22H21D3N207S[4] C22H21D3N207S[5][6]
Molecular Weight ~460.50 g/mol [1][3] ~463.52 g/mol [4] ~463.52 g/mol [5][6]
N-[2-[(1S)-1-(3- N-(2-(1-(3-ethoxy-4-
[2(15)-1- (S)-N-(2-(1-(3-ethoxy- (2-(1A Y
ethoxy-4- (methoxy-
4-methoxyphenyl)-2-
methoxyphenyl)-2- d3)phenyl)-2-
IUPAC Name (methylsulfonyl)ethyl)-
(methylsulfonyl)ethyl]- o ) (methylsulfonyl)ethyl)-
1,3-dioxoisoindolin-4-
1,3-dioxoisoindol-4- ) 1,3-dioxoisoindolin-4-
) yl)acetamide-d3[4] )
ylJacetamide[3] yl)acetamide[5]

Mechanism of Action: Signaling Pathway

Apremilast exerts its anti-inflammatory effects by inhibiting phosphodiesterase 4 (PDE4), an
enzyme that degrades cyclic adenosine monophosphate (CAMP).[7] By inhibiting PDE4,
Apremilast increases intracellular cCAMP levels. This elevation in cAMP modulates the
transcription of various genes, leading to a downstream reduction in the production of pro-
inflammatory cytokines (like TNF-a, IL-23, and IL-17) and an increase in the production of anti-
inflammatory cytokines (such as IL-10).[8]
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Starting Materials

3-acetamidophthalic anhydride
(or deuterated analog)
Condensation Reaction
(S)-1-(3-ethoxy-4-methoxyphenyl) (e.g., Acetic Acid, 110-120°C)

-2-(methylsulfonyl)ethylamine
(or deuterated analog)

Workup & Purification
(Cooling, Filtration, Recrystallization)

Apremilast-d3

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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